Cas no 1496285-37-0 (Furan, 2-[2-(chloromethyl)butyl]-)

• Product Name: Furan, 2-[2-(chloromethyl)butyl]-
• CAS No: 1496285-37-0
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 5281336
• Update Time: 2025-10-19

Furan, 2-[2-(chloromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(chloromethyl)butyl]-

• Inchi： 1S/C9H13ClO/c1-2-8(7-10)6-9-4-3-5-11-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： BBDIEFTWWINFEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(CCl)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furan, 2-[2-(chloromethyl)butyl]-

Recent Advances in the Study of 1496285-37-0 and Furan, 2-[2-(chloromethyl)butyl]-: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 1496285-37-0 and its derivative, Furan, 2-[2-(chloromethyl)butyl]-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their unique structural properties and potential applications in drug discovery and development. Recent studies have explored their synthesis, biological activity, and mechanistic pathways, providing valuable insights into their therapeutic potential.

One of the key findings in recent literature is the role of 1496285-37-0 as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing complex heterocyclic frameworks, which are often found in pharmacologically active compounds. The compound's stability and reactivity make it an attractive candidate for further exploration in medicinal chemistry.

Furan, 2-[2-(chloromethyl)butyl]-, a derivative of 1496285-37-0, has been investigated for its potential as an intermediate in the synthesis of novel antimicrobial agents. Studies have shown that this furan derivative exhibits moderate activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the chloromethyl group is believed to enhance its reactivity, enabling further functionalization to optimize its biological activity.

In addition to its antimicrobial properties, Furan, 2-[2-(chloromethyl)butyl]-, has been studied for its potential role in cancer therapy. Preliminary in vitro assays have indicated that this compound can induce apoptosis in certain cancer cell lines, suggesting a possible mechanism of action involving the disruption of cellular redox balance. Further research is needed to elucidate the exact pathways involved and to assess its efficacy in vivo.

The synthesis of these compounds has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, catalytic methods using transition metals have been employed to reduce the environmental impact of the synthesis process while maintaining high efficiency.

Despite these promising findings, challenges remain in the development of 1496285-37-0 and Furan, 2-[2-(chloromethyl)butyl]- as viable therapeutic agents. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, the recent research on 1496285-37-0 and Furan, 2-[2-(chloromethyl)butyl]- highlights their potential as valuable tools in drug discovery. Their unique chemical properties and biological activities make them promising candidates for further investigation. Continued exploration of their synthetic pathways and mechanistic studies will be crucial in unlocking their full therapeutic potential.